![molecular formula C18H23N3O3 B2946959 N-(3,4-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide CAS No. 850626-49-2](/img/structure/B2946959.png)
N-(3,4-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide
Description
N-(3,4-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide, commonly known as DDA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DDA is a spirocyclic compound that belongs to the class of diazaspiro compounds.
Scientific Research Applications
Molecular Diversity and Organic Synthesis
Research indicates that compounds similar to N-(3,4-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide can be used to achieve molecular diversity through triphenylphosphine-promoted reactions. For instance, Ying Han et al. (2020) explored the triphenylphosphine-promoted reaction of electron-deficient alkynes and arylidene Meldrum acid, leading to various products with different regioselectivity and diastereoselectivity, demonstrating the compound's role in facilitating complex organic syntheses (Han, Zheng, Zhang, & Yan, 2020).
Pharmacological Potential
N-(3,4-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide and its derivatives have been evaluated for various pharmacological activities. For example, E. Pękala et al. (2011) synthesized derivatives showing anticonvulsant activity, highlighting the potential therapeutic applications of these compounds in treating seizures (Pękala, Waszkielewicz, Szneler, Walczak, & Marona, 2011).
Anticonvulsant and Cognitive Enhancement Effects
Further research into N-(2,6-dimethylphenyl) derivatives, such as DM-9384, has shown potential in enhancing cognitive functions and treating neurological disorders. T. Sakurai et al. (1989) studied the effects of DM-9384 on learning and memory in rats, finding it improved both electroconvulsive shock- or scopolamine-induced amnesia, suggesting its utility in cognitive enhancement and possibly in the treatment of memory-related disorders (Sakurai, Ojima, Yamasaki, Kojima, & Akashi, 1989).
Potential for Pesticide Development
The structural analogs of N-(3,4-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide have also been explored for their potential as pesticides. E. Olszewska et al. (2011) characterized new derivatives by X-ray powder diffraction, indicating the potential application of these compounds in developing new pesticides (Olszewska, Tarasiuk, & Pikus, 2011).
properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O3/c1-12-6-7-14(10-13(12)2)19-15(22)11-21-16(23)18(20-17(21)24)8-4-3-5-9-18/h6-7,10H,3-5,8-9,11H2,1-2H3,(H,19,22)(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXPZMRUUJLMROE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CN2C(=O)C3(CCCCC3)NC2=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethylphenyl)-2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide | |
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